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Compound of Interest

Compound Name: Difurfuryl disulfide

Cat. No.: B1580527

For Researchers, Scientists, and Drug Development Professionals
Introduction

Difurfuryl disulfide (CAS No. 4437-20-1) is an organosulfur compound recognized for its
significant role as a potent aroma and flavoring agent.[1][2] Found naturally in cooked beef and
roasted coffee, it is a key contributor to the desirable roasted, meaty, and coffee-like notes in
various food products.[3][4] Beyond its applications in the food and fragrance industries,
difurfuryl disulfide is utilized in organic synthesis and has been explored in material science
for the development of advanced polymers.[1][4] This technical guide provides a detailed
overview of the core physical properties of difurfuryl disulfide, supported by available data
and general experimental methodologies.

Core Physical and Chemical Properties

The physical characteristics of difurfuryl disulfide have been determined through various
analytical methods. A summary of these properties is presented below for easy reference and
comparison.
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Property

Value

Source(s)

Molecular Formula

C10H1002S2

[1](31[5]

Molecular Weight

226.31 g/mol / 226.32 g/mol

[L1(3]5]1[6]

Appearance

White to yellow to green clear
liquid; Colorless to light yellow

liquid; Yellow to brown liquid.

(1131718l

Chem-Impex, Lookchem,

Aurochemicals

Melting Point

10-11°C

[1]31[6]

Boiling Point

121 °C at 1 mmHg[1] 112-115
°C at 0.5 mmHg[3][4][5] 229-
230 °C at 760 mmHg[6] 127-
132 °C[7][8]

Chem-Impex, Lookchem,

PubChem, Aurochemicals

Density

1.233 g/mL at 25 °C[3][4][5]
1.24 g/mL[1] 1.233-1.250 g/mL
at 25 °C[7][8][9]

Lookchem, Chem-Impex,

Aurochemicals

Refractive Index

n20/D 1.585[3][4][5] n20D
1.59[1] 1.580-1.592 at 20 °C[7]

[8]

Lookchem, Chem-Impex,

Aurochemicals

>110 °C (>230 °F)[3][4][5] 110

Lookchem, Aurochemicals,

Flash Point °C (closed cup)[7][8][9] 113 °C ) ]
Sigma-Aldrich
(closed cup)
Insoluble or slightly soluble in
N water; Soluble in most organic ChemBK, Aurochemicals,
Solubility

solvents, alcohol, and oils.[4]

[SIE6II71I8][]

PubChem

Vapor Pressure

0.000462 mmHg at 25 °C

[3][5]

LogP (n-octanol/water)

4.03

[4]16]

Odor Profile
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Difurfuryl disulfide is a high-impact aroma chemical with a complex and potent odor profile.[2]
At very low concentrations (e.g., 0.01% in propylene glycol), it imparts pleasant roasted, nutty,
meaty, and coffee-like aromas.[2][10] Its taste characteristics at 20 ppm are described as
roasted, sulfuraceous, alliaceous, green, and meaty.[3][4][11] However, in its concentrated
form, it possesses a powerful, repulsive sulfuraceous stench.[12] This dual nature makes its
precise dilution critical for achieving the desired sensory profile in food and fragrance

applications.

Methodologies and Logical Relationships

The determination of the physical properties of a chemical compound like difurfuryl disulfide
involves a series of standardized experimental protocols. The following diagram illustrates the
logical workflow connecting the compound's identity to its key physical properties and the
general methods used for their measurement.

Compound Identity

Difurfuryl Disulfide

CAS: 4437-20-1

Physical Properties

I

I Boiling Point

Refractive Index Solubility | Purity / Composition

Melting Point Density

Experimental Determination Meth

ods
Distillation (Varying Pressure) Dg;g?m:i;ig’ggg Pycnometry / Densitometry Solvent Miscibility Testing Gas Chromatography (GC)

Click to download full resolution via product page

Caption: Logical workflow from compound identification to its physical properties and their
corresponding experimental determination methods.
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Experimental Protocols

While specific, detailed experimental reports for the determination of every physical property of
difurfuryl disulfide are not publicly available, the following sections describe the standard
methodologies that are broadly applied for such characterizations.

Determination of Boiling Point

The boiling point of difurfuryl disulfide is reported at both atmospheric and reduced

pressures.

 Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the pressure surrounding the liquid. For substances that may decompose at high
temperatures, the boiling point is determined under a vacuum (reduced pressure), which

lowers the required temperature.
o Methodology (General):
o A sample of difurfuryl disulfide is placed in a distillation flask.

o The flask is connected to a condenser, a collection flask, and a vacuum pump if reduced
pressure is required. A manometer is included to measure the pressure accurately.

o The sample is heated gradually.

o The temperature is recorded when the liquid boils and a steady stream of condensate is
observed. This temperature, along with the corresponding pressure, is reported as the
boiling point. For example, values are reported at 0.5 mmHg and 1 mmHg.[1][3]

Determination of Melting Point

e Principle: The melting point is the temperature at which a solid turns into a liquid at
atmospheric pressure. For a pure substance, this occurs over a narrow range.

» Methodology (General - Using Differential Scanning Calorimetry):

o Asmall, accurately weighed sample of solidified difurfuryl disulfide is placed in an

aluminum pan.
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o The pan is sealed and placed in the Differential Scanning Calorimeter (DSC) cell
alongside an empty reference pan.

o The temperature of the cell is increased at a constant rate.

o The DSC measures the difference in heat flow required to increase the temperature of the
sample and the reference.

o An endothermic peak is observed as the sample melts. The onset temperature of this peak
is reported as the melting point, which for difurfuryl disulfide is 10-11 °C.[1][3][6]

Determination of Density

e Principle: Density is the mass of a substance per unit volume. It is temperature-dependent.
o Methodology (General - Using a Pycnometer):

o The mass of a clean, dry pycnometer (a flask with a specific, known volume) is
determined.

o The pycnometer is filled with the liquid sample (difurfuryl disulfide) and brought to a
constant temperature (e.g., 25 °C) in a water bath.[3]

o Any excess liquid is removed, and the exterior is dried.
o The mass of the pycnometer filled with the sample is determined.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index

e Principle: The refractive index measures how much the path of light is bent, or refracted,
when entering a material. It is a characteristic property of a substance and is dependent on
temperature and the wavelength of light used.

o Methodology (General - Using an Abbe Refractometer):
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o Afew drops of the liquid sample are placed on the prism of the refractometer.

o The prism is closed, and the sample is allowed to equilibrate to a specific temperature
(e.g., 20 °C).[7]

o Light of a specific wavelength (typically the sodium D-line, 589 nm) is passed through the
sample.

o The operator adjusts the instrument until the boundary between the light and dark regions
aligns with the crosshairs in the eyepiece.

o The refractive index is read directly from the instrument's scale.

Purity Analysis by Gas Chromatography (GC)

e Principle: Gas chromatography separates components of a mixture based on their differential
partitioning between a stationary phase and a mobile gas phase. The purity is determined by
comparing the area of the main peak to the total area of all peaks in the chromatogram.

o Methodology (General):

o A small amount of the difurfuryl disulfide sample is dissolved in a suitable volatile
solvent.

o A microliter volume of the solution is injected into the gas chromatograph.

o The sample is vaporized and carried by an inert gas (e.qg., helium) through a capillary
column containing the stationary phase.

o Components separate based on their boiling points and interactions with the stationary
phase.

o Adetector (e.g., Flame lonization Detector - FID) measures the quantity of each
component as it elutes from the column.

o The resulting chromatogram is analyzed to calculate the area percentage, indicating a
purity of 295% or 96% for commercial samples.[1][7]
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Safety and Handling
Difurfuryl disulfide is classified as harmful if swallowed and fatal if inhaled.[13][14]
o Handling: Use only in well-ventilated areas or outdoors.[14] Avoid breathing vapors, mist, or

gas. Personal protective equipment, including safety goggles, chemical-impermeable gloves,
and respiratory protection (if exposure limits are exceeded), should be worn.[9][14][15]

o Storage: Store in a cool, dry, dark, and well-ventilated place in tightly sealed containers.[4][7]
[8] The recommended storage temperature is often between 2-8 °C or 0-10 °C.[1][3][4]

o Stability: The compound is stable under recommended storage conditions.[9] It is
incompatible with strong oxidizing agents and strong bases.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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